Cas no 1936168-58-9 (2-Propanone, 1-(1-aminocyclopropyl)-)

• Product Name: 2-Propanone, 1-(1-aminocyclopropyl)-
• CAS No: 1936168-58-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5291942
• Update Time: 2025-07-10

2-Propanone, 1-(1-aminocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(1-aminocyclopropyl)-

• Inchi： 1S/C6H11NO/c1-5(8)4-6(7)2-3-6/h2-4,7H2,1H3
• InChI Key： DWUBGEIMOYHASY-UHFFFAOYSA-N
• SMILES： C(C1(N)CC1)C(=O)C

Additional information on 2-Propanone, 1-(1-aminocyclopropyl)-

Introduction to 2-Propanone, 1-(1-aminocyclopropyl)- (CAS No. 1936168-58-9)

2-Propanone, 1-(1-aminocyclopropyl)- (CAS No. 1936168-58-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as ACPA, is characterized by its distinct chemical structure, which includes a cyclopropylamine moiety attached to an acetone backbone. The combination of these functional groups endows ACPA with a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical structure of 2-Propanone, 1-(1-aminocyclopropyl)- can be represented as follows: CH₃C(O)CH₂C₃H₅N. The cyclopropylamine group is particularly noteworthy due to its high reactivity and unique electronic properties. These properties have been extensively studied in recent years, leading to numerous applications in both academic and industrial settings.

In the realm of pharmaceutical research, 2-Propanone, 1-(1-aminocyclopropyl)- has shown promise as a key intermediate in the synthesis of novel drugs. One notable example is its use in the development of new analgesics and anti-inflammatory agents. The cyclopropylamine moiety has been shown to enhance the bioavailability and efficacy of these compounds, making them more effective in treating various conditions. Recent studies have also explored the potential of ACPA in the synthesis of antiviral and anticancer drugs, highlighting its broad applicability in drug discovery.

Beyond pharmaceuticals, 2-Propanone, 1-(1-aminocyclopropyl)- has found applications in materials science. Its unique chemical structure makes it an excellent precursor for the synthesis of advanced polymers and coatings. For instance, ACPA can be used to create polymers with enhanced mechanical properties and improved thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics, where high-performance materials are essential.

The synthesis of 2-Propanone, 1-(1-aminocyclopropyl)- has been optimized through various methods, including catalytic hydrogenation and metal-catalyzed coupling reactions. These methods have improved the yield and purity of ACPA, making it more accessible for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for ACPA, reducing the environmental impact of its production.

In terms of safety and handling, 2-Propanone, 1-(1-aminocyclopropyl)- should be stored in a cool, dry place away from incompatible substances. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn at all times when handling ACPA.

The future outlook for 2-Propanone, 1-(1-aminocyclopropyl)- is promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that ACPA will play an increasingly important role in various scientific and industrial fields.

In conclusion, 2-Propanone, 1-(1-aminocyclopropyl)- (CAS No. 1936168-58-9) is a remarkable compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it a valuable intermediate in the synthesis of advanced materials and novel drugs. As research continues to advance, the potential uses for ACPA are likely to expand further, solidifying its position as a key player in modern chemistry.